Cas no 921559-31-1 (4-methoxy-3,5-dimethyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide)

• Product Name: 4-methoxy-3,5-dimethyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
• CAS No: 921559-31-1
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 6441863
• Update Time: 2025-05-19

4-methoxy-3,5-dimethyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3,5-dimethyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
• 4-methoxy-3,5-dimethyl-N-(1-methyl-2-oxo-3H-indol-5-yl)benzenesulfonamide

• Inchi： 1S/C18H20N2O4S/c1-11-7-15(8-12(2)18(11)24-4)25(22,23)19-14-5-6-16-13(9-14)10-17(21)20(16)3/h5-9,19H,10H2,1-4H3
• InChI Key： SUVZSLZVIYQMNJ-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CC(=O)N3C)(=O)=O)=CC(C)=C(OC)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-methoxy-3,5-dimethyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide

Introduction to 4-methoxy-3,5-dimethyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 921559-31-1, identified as 4-methoxy-3,5-dimethyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide, represents a fascinating molecule in the realm of chemical biology. This intricate structure combines multiple pharmacophoric elements, making it a subject of considerable interest for researchers exploring novel therapeutic avenues. The presence of a benzene ring substituted with methoxy and dimethyl groups, coupled with a sulfonamide moiety linked to a complex indole derivative, suggests potential biological activities that warrant in-depth investigation.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing bioactive molecules. The indole scaffold, in particular, is well-documented for its role in various pharmacological applications. In this context, 4-methoxy-3,5-dimethyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide emerges as a promising candidate due to its structural complexity and the potential interactions it can exhibit with biological targets. The sulfonamide group is known for its ability to enhance binding affinity and selectivity, which are critical factors in drug design.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, indole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide functional group further extends these possibilities by allowing for hydrogen bonding interactions with biological receptors. This combination of features makes 4-methoxy-3,5-dimethyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide a valuable scaffold for medicinal chemists seeking to develop novel therapeutics.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The indole core is particularly sensitive to thermal and acidic conditions, necessitating careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to construct the desired framework efficiently. These synthetic methodologies not only highlight the compound's complexity but also underscore the ingenuity required in modern organic synthesis.

In terms of biological activity, preliminary studies on derivatives of this class have shown intriguing results. For example, certain indole sulfonamides have demonstrated inhibitory effects on enzymes involved in cancer progression. The specific arrangement of substituents in 4-methoxy-3,5-dimethyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide may confer unique properties that could translate into selective targeting of disease-related pathways. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The role of computational chemistry has become increasingly prominent in the study of complex molecules like this one. Molecular modeling techniques allow researchers to predict how 4-methoxy-3,5-dimethyl-N-(1-methyl-2-oxyo)-2,3-dihydro-H-indol -5 -yl)benzene - 1 -sulfonamide interacts with biological targets at the atomic level. These simulations can guide experimental design by identifying key binding sites and optimizing lead structures for improved efficacy. Such integrative approaches are essential for accelerating the drug discovery process in an era where efficiency and precision are paramount.

Moreover, the environmental impact of synthesizing such compounds cannot be overlooked. Sustainable chemistry principles are being increasingly adopted to minimize waste and reduce energy consumption during production. Green chemistry methodologies aim to develop processes that are not only cost-effective but also environmentally benign. The synthesis of 4-methoxy - 3 , 5 - dimethyl - N - ( 1 - methyl - 2 - oxo - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) benzene - 1 - sulfonamide offers an opportunity to explore these sustainable alternatives without compromising on yield or purity.

As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that can modulate them effectively. 4-Methoxy - 3 , 5 - dimethyl - N -( 1 methyl ) p>